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molecular formula C8H10O2 B086604 Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid CAS No. 120-74-1

Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

Cat. No. B086604
CAS RN: 120-74-1
M. Wt: 138.16 g/mol
InChI Key: FYGUSUBEMUKACF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05266728

Procedure details

67.0 g (269 mmol) of the Diels-Alder adduct was dissolved in 1040 ml of a mixture solvent of tetrahydrofuran-water (5:2), 70.5 g (1.08 mol) of potassium hydroxide (85%) in 300 ml of water was added on ice cooling, and the mixture was stirred at room temperature for 24 hours. After distilling out tetrahydrofuran, the product was neutralized with 94 ml of concentrated hydrochloric acid and extracted with a mixture solvent of hexane-methylene chloride (98:2) (200 ml×4). The extract was dried on anhydrous magnesium sulfate, the solution was filtered, and the solvent was distilled off to obtain 38.8 g of crude 5-norbornene-2-carboxylic acid. Crude yield: 100%.
Name
potassium hydroxide
Quantity
70.5 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
mixture
Quantity
1040 mL
Type
solvent
Reaction Step One
Name
water
Quantity
300 mL
Type
solvent
Reaction Step One
Name
5-norbornene-2-carboxylic acid

Identifiers

REACTION_CXSMILES
[OH-:1].[K+].[O:3]1[CH2:7][CH2:6][CH2:5][CH2:4]1.O>O>[CH:6]12[CH2:7][CH:4]([CH:4]=[CH:5]1)[CH2:5][CH:6]2[C:7]([OH:3])=[O:1] |f:0.1,2.3|

Inputs

Step One
Name
potassium hydroxide
Quantity
70.5 g
Type
reactant
Smiles
[OH-].[K+]
Name
tetrahydrofuran water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCCC1.O
[Compound]
Name
mixture
Quantity
1040 mL
Type
solvent
Smiles
Name
water
Quantity
300 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 24 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added on ice cooling
DISTILLATION
Type
DISTILLATION
Details
After distilling out tetrahydrofuran
EXTRACTION
Type
EXTRACTION
Details
extracted with a mixture solvent of hexane-methylene chloride (98:2) (200 ml×4)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The extract was dried on anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
the solution was filtered
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled off

Outcomes

Product
Details
Reaction Time
 24 h
Name
5-norbornene-2-carboxylic acid
Type
product
Smiles
C12C(CC(C=C1)C2)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 38.8 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.